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Compound of Interest

Compound Name: Citral oxime

Cat. No.: B1669102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the E

(Geranial oxime) and Z (Neral oxime) isomers of citral oxime. Detailed Nuclear Magnetic

Resonance (NMR) and Infrared (IR) spectroscopic data are presented in a comparative format

for easy reference. Furthermore, this document outlines the experimental protocols for the

synthesis and separation of these isomers, crucial for their application in research and

development.

Introduction
Citral, a key component of lemongrass oil, is a mixture of two geometric isomers, geranial (E-

citral) and neral (Z-citral). The oximation of citral results in the formation of four possible

stereoisomeric oximes: (E,E)-citral oxime, (E,Z)-citral oxime, (Z,E)-citral oxime, and (Z,Z)-

citral oxime. The distinct spatial arrangement of the hydroxyl group relative to the C=N double

bond in the E and Z isomers of the oxime functional group leads to different spectroscopic

properties and potentially different biological activities. A thorough characterization of these

isomers is therefore essential for their use in synthetic chemistry and drug discovery.

Experimental Protocols
Synthesis of Citral Oximes
A common method for the synthesis of citral oximes involves the reaction of citral with

hydroxylamine hydrochloride.[1]
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Materials:

Citral (a mixture of E and Z isomers)

Hydroxylamine hydrochloride (NH₂OH·HCl)

Sodium hydroxide (NaOH) or other suitable base

Solvent (e.g., ethanol, water)

Procedure:

Hydroxylamine hydrochloride is dissolved in a suitable solvent.

A solution of sodium hydroxide is added to neutralize the hydrochloride and generate free

hydroxylamine.

Citral is then added to the reaction mixture.

The reaction is typically stirred at room temperature or with gentle heating until completion,

which can be monitored by thin-layer chromatography (TLC).[2]

Upon completion, the reaction mixture is worked up by extraction with an organic solvent

(e.g., diethyl ether, ethyl acetate) and washed with water to remove inorganic byproducts.

The organic layer is dried over an anhydrous salt (e.g., sodium sulfate), filtered, and the

solvent is removed under reduced pressure to yield a mixture of the E and Z citral oxime
isomers.[1]

Isomer Separation
The separation of the E and Z isomers of citral oxime is typically achieved by column

chromatography on silica gel.[1]

Procedure:

A silica gel column is prepared using a suitable solvent system (e.g., a mixture of hexane

and ethyl acetate).
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The crude mixture of citral oxime isomers is loaded onto the column.

The isomers are eluted from the column with the chosen solvent system. The polarity of the

isomers may differ slightly, allowing for their separation.

Fractions are collected and analyzed by TLC to identify the pure isomers.

Fractions containing the pure E and Z isomers are combined separately, and the solvent is

evaporated to yield the isolated isomers.[1]

Spectroscopic Data
The following tables summarize the ¹H NMR, ¹³C NMR, and IR spectroscopic data for the E and

Z isomers of citral oxime. The data is compiled from scholarly sources and provides a basis

for the identification and characterization of these compounds.

¹H NMR Spectral Data (in CDCl₃)
Proton

(E)-Citral Oxime (Geranial

oxime) δ (ppm)

(Z)-Citral Oxime (Neral

oxime) δ (ppm)

H-1 (CH=N) 8.10 (d) 7.40 (d)

H-2 (C=CH) 5.85 (d) 5.95 (d)

H-4 ~2.20 (m) ~2.20 (m)

H-5 ~2.10 (m) ~2.10 (m)

H-6 (=CH) 5.09 (t) 5.09 (t)

CH₃-8 1.68 (s) 1.68 (s)

CH₃-9 1.60 (s) 1.60 (s)

CH₃-10 2.15 (s) 1.95 (s)

N-OH Variable Variable

Note: Chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane

(TMS). Multiplicity is indicated as s (singlet), d (doublet), t (triplet), m (multiplet). Precise values

may vary slightly depending on the solvent and concentration.
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¹³C NMR Spectral Data (in CDCl₃)
Carbon

(E)-Citral Oxime (Geranial

oxime) δ (ppm)

(Z)-Citral Oxime (Neral

oxime) δ (ppm)

C-1 (CH=N) ~150 ~149

C-2 (C=CH) ~118 ~119

C-3 (C-CH₃) ~142 ~141

C-4 ~40 ~32

C-5 ~26 ~27

C-6 (=CH) ~123 ~123

C-7 (C(CH₃)₂) ~132 ~132

C-8 25.7 25.7

C-9 17.7 17.7

C-10 17.6 24.5

Note: Chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane

(TMS). Assignments are based on typical values for similar structures and may require 2D

NMR for definitive confirmation.

IR Spectral Data
Functional Group

(E)-Citral Oxime (Geranial

oxime) Wavenumber (cm⁻¹)

(Z)-Citral Oxime (Neral

oxime) Wavenumber (cm⁻¹)

O-H stretch (oxime) ~3300-3100 (broad) ~3300-3100 (broad)

C-H stretch (alkene) ~3020 ~3020

C-H stretch (alkane) ~2970-2850 ~2970-2850

C=N stretch (oxime) ~1650 ~1650

C=C stretch (alkene) ~1610 ~1610

N-O stretch ~940 ~940
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Note: IR data indicates the presence of key functional groups. The broadness of the O-H

stretch is characteristic of hydrogen bonding.[1]

Experimental and Logical Workflows
The following diagrams illustrate the key processes involved in the preparation and analysis of

E/Z citral oxime isomers.
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Caption: Experimental workflow for the synthesis, separation, and analysis of E/Z citral oxime
isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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